Cas no 1342843-78-0 (methyl 2-amino-2-(4-methylcyclohexyl)acetate)

• Product Name: methyl 2-amino-2-(4-methylcyclohexyl)acetate
• CAS No: 1342843-78-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6542526
• PubChem ID: 64747912
• Update Time: 2025-07-24

methyl 2-amino-2-(4-methylcyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(4-methylcyclohexyl)acetate
• Cyclohexaneacetic acid, α-amino-4-methyl-, methyl ester

• Inchi： 1S/C10H19NO2/c1-7-3-5-8(6-4-7)9(11)10(12)13-2/h7-9H,3-6,11H2,1-2H3
• InChI Key： NOEGMFWJFHMZQR-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)CC1)(N)C(=O)OC

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 243.5±13.0 °C(Predicted)
• pka: 7.50±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(4-methylcyclohexyl)acetate

Methyl 2-amino-2-(4-methylcyclohexyl)acetate (CAS No. 1342843-78-0): A Comprehensive Overview

Methyl 2-amino-2-(4-methylcyclohexyl)acetate, identified by its CAS number 1342843-78-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical research. The molecular structure of methyl 2-amino-2-(4-methylcyclohexyl)acetate consists of an acetate ester group linked to an amino-substituted cyclohexane ring, which contributes to its distinct chemical properties and reactivity.

The synthesis and characterization of methyl 2-amino-2-(4-methylcyclohexyl)acetate have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the amino group and the bulky 4-methylcyclohexyl moiety makes this compound a versatile intermediate in organic synthesis, enabling the construction of more complex molecules. Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound, making it more accessible for industrial and academic applications.

In the realm of pharmaceutical research, methyl 2-amino-2-(4-methylcyclohexyl)acetate has been explored for its potential role in modulating biological pathways. Studies have indicated that the compound may exhibit properties relevant to pain management and anti-inflammatory responses. The cyclohexyl ring, in particular, is known for its ability to enhance lipophilicity and bioavailability, which are critical factors in drug design. Additionally, the amino group provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic targets.

The pharmacological activity of methyl 2-amino-2-(4-methylcyclohexyl)acetate has been investigated through both in vitro and in vivo studies. Research has shown that this compound interacts with various biological targets, including enzymes and receptors involved in pain signaling pathways. These interactions suggest that methyl 2-amino-2-(4-methylcyclohexyl)acetate could serve as a lead compound for developing new medications targeting conditions such as chronic pain and inflammation. Furthermore, its structural similarity to known pharmacologically active molecules makes it a promising candidate for structure-activity relationship (SAR) studies.

Recent publications have highlighted the synthetic utility of methyl 2-amino-2-(4-methylcyclohexyl)acetate in constructing more complex derivatives. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the amino group have led to compounds with improved binding affinity to specific targets, while alterations at the cyclohexyl ring have resulted in increased metabolic stability. These findings underscore the importance of methyl 2-amino-2-(4-methylcyclohexyl)acetate as a building block in medicinal chemistry.

The industrial significance of methyl 2-amino-2-(4-methylcyclohexyl)acetate extends beyond academic research. Its synthesis and application in drug development have practical implications for pharmaceutical companies seeking to innovate their product portfolios. The compound's versatility as an intermediate allows for cost-effective production of high-value therapeutics. Additionally, its well-documented safety profile and ease of handling make it an attractive choice for large-scale manufacturing processes. As a result, interest in methyl 2-amino-2-(4-methylcyclohexyl)acetate is expected to grow among industry stakeholders.

The future directions of research on methyl 2-amino-2-(4-methylcyclohexyl)acetate are likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling more efficient virtual screening and molecular modeling studies. Furthermore, collaborations between academia and industry will be crucial in translating laboratory findings into clinical applications. These efforts will contribute to a deeper understanding of the compound's potential and its role in addressing unmet medical needs.

In conclusion, methyl 2-amino-2-(4-methylcyclohexyl)acetate (CAS No. 1342843-78-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features, synthetic utility, and pharmacological activity make it a valuable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve production methods, this compound is poised to play an increasingly important role in the development of innovative therapeutics.